3-Amino-6-bromo-2-fluorobenzonitrile

• IUPAC Name: 3-amino-6-bromo-2-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-5-1-2-6(11)7(9)4(5)3-10/h1-2H,11H2
• InChI Key: GOGBAGGPPPUULH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)F)C#N)Br
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol
• CAS RN: 1507928-98-4

Description

3-Amino-6-bromo-2-fluorobenzonitrile is a chemical compound with the molecular formula C7H4BrFN2 and a molecular weight of 215.02. It is a solid substance and is typically stored at room temperature in a dark, dry place.

Synthesis Analysis

The synthesis of similar compounds often involves processes such as nitrification, nitroreduction, bromization, diazo-deamination, and hydrolysis. For instance, 2-Fluorobenzonitrile can react with lithium N,N-dialkylaminoborohydride reagent to yield 2-(N,N-dialkylamino)benzylamines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4BrFN2/c8-5-1-2-6(11)7(9)4(5)3-10/h1-2H,11H2. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid substance. It is typically stored at room temperature in a dark, dry place.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

The utility of 3-Amino-6-bromo-2-fluorobenzonitrile in organic synthesis is highlighted through its role in constructing complex molecules. For example, Zhou Peng-peng et al. (2013) demonstrated its use in synthesizing 3-Bromo-2-fluorobenzoic acid, showcasing its versatility in halogenation and hydrolysis reactions under mild conditions suitable for industrial-scale production (Zhou Peng-peng, 2013). Similarly, Ronald H. Szumigala et al. (2004) developed a scalable synthesis of 2-bromo-3-fluorobenzonitrile, demonstrating the compound's role in halodeboronation reactions (Szumigala et al., 2004).

Catalysis and Environmental Applications

In catalysis, the development of processes utilizing this compound or its derivatives contributes to more efficient chemical reactions. For instance, Toshihiro Kimura et al. (2012) utilized similar compounds for the chemical fixation of CO2, highlighting their potential in environmental applications and sustainable chemistry (Kimura et al., 2012).

Materials Science

In materials science, the incorporation of fluorinated compounds like this compound into polymer matrices has been explored. Seonju Jeong et al. (2011) investigated the effects of a perfluorinated compound on the power conversion efficiencies of polymer solar cells, showing that the right fluorinated additives can significantly enhance device performance (Jeong et al., 2011).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It is harmful if swallowed or in contact with skin, and it can cause skin and eye irritation. Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Mechanism of Action

Pharmacokinetics

Its bioavailability, how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted, are all aspects that require further investigation .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect its activity .